Cas no 21428-88-6 (1,1-dioxo-1λ?-thiomorpholine-4-carbothioamide)

• Product Name: 1,1-dioxo-1λ?-thiomorpholine-4-carbothioamide
• CAS No: 21428-88-6
• MF: C₅H₁₀N₂O₂S₂
• MW: 194.275098323822
• CID: 5729425
• PubChem ID: 43581571
• Update Time: 2026-03-11

1,1-dioxo-1λ?-thiomorpholine-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1,1-Dioxo-1lambda6-thiomorpholine-4-carbothioamide
• BPQWFNIJRQEEFH-UHFFFAOYSA-N
• 21428-88-6
• 4-thiomorpholinecarbothioamide 1,1-dioxide
• Thiomorpholine-4-carbothioamide 1,1-dioxide
• C5H10N2O2S2
• EN300-67039
• AKOS009605338
• 1,1-dioxo-1,4-thiazinane-4-carbothioamide
• SCHEMBL2191673
• 4-Thiomorpholinecarbothioamide, 1,1-dioxide
• 1,1-dioxo-1λ?-thiomorpholine-4-carbothioamide

• Inchi： 1S/C5H10N2O2S2/c6-5(10)7-1-3-11(8,9)4-2-7/h1-4H2,(H2,6,10)
• InChI Key： BPQWFNIJRQEEFH-UHFFFAOYSA-N
• SMILES： S1(CCN(C(N)=S)CC1)(=O)=O

Computed Properties

• Exact Mass: 194.018
• Monoisotopic Mass: 194.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: -1.1

Experimental Properties

• Density: 1.490±0.06 g/cm3(Predicted)
• Melting Point: 227.5-229.0 °C(Solv: water (7732-18-5); N,N-dimethylformamide (68-12-2))
• Boiling Point: 436.5±55.0 °C(Predicted)
• pka: 15.92±0.20(Predicted)

Additional information on 1,1-dioxo-1λ?-thiomorpholine-4-carbothioamide

1,1-Dioxo-1λ?-Thiomorpholine-4-Carbothioamide (CAS No. 21428-88-6)

The compound 1,1-dioxo-1λ?-thiomorpholine-4-carbothioamide (CAS No. 21428-88-6) is a unique sulfur-containing heterocyclic compound with a diverse range of applications in organic synthesis and materials science. This compound is particularly notable for its structural versatility, which has been leveraged in various research domains, including drug discovery and advanced material development.

Thiomorpholine derivatives, such as 1,1-dioxo-thiomorpholine, have been extensively studied due to their ability to act as chelating agents and their potential in forming stable metal complexes. Recent studies have highlighted the role of thiomorpholine-based compounds in catalysis, where they serve as efficient ligands for transition metal catalysts. For instance, researchers have demonstrated the use of thiomorpholine derivatives in asymmetric catalysis, enabling the synthesis of enantioselective pharmaceutical intermediates.

The 4-carbothioamide functionality in this compound introduces additional reactivity, making it a valuable building block in organic synthesis. The sulfur atoms present in the molecule contribute to its unique electronic properties, which are advantageous in various chemical transformations. For example, the compound has been employed in the synthesis of bioactive molecules, where its sulfur-based reactivity facilitates key steps such as thiolation and cyclization reactions.

In terms of physical properties, 1,1-dioxo-thiomorpholine-4-carbothioamide exhibits a melting point of approximately 205°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility characteristics make it suitable for use in both solution-phase and solid-phase synthesis methodologies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of thiomorpholine derivatives. Quantum mechanical calculations have revealed that the compound's sulfur atoms contribute significantly to its conjugation properties, enhancing its stability and reactivity. These findings have been instrumental in guiding the design of new sulfur-containing heterocycles with tailored properties.

The application of thiomorpholine-based compounds extends beyond traditional organic synthesis into the realm of materials science. For instance, researchers have explored the use of these compounds as precursors for the synthesis of conductive polymers and metal-organic frameworks (MOFs). The ability of thiomorpholine derivatives to coordinate with metal ions makes them ideal candidates for constructing porous materials with applications in gas storage and catalysis.

In the pharmaceutical industry, thiomorpholine derivatives have gained attention due to their potential as anti-inflammatory and anticancer agents. Preclinical studies have demonstrated that certain analogs exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. The development of thiomorpholine-based drugs is an active area of research, with ongoing efforts focused on optimizing their pharmacokinetic properties.

The synthesis of 1,1-dioxo-thiomorpholine-4-carbothioamide typically involves multi-step processes that incorporate sulfur chemistry techniques. A common approach involves the reaction of thiourea derivatives with cyclic ketones under appropriate conditions to form the thiomorpholine ring system. The introduction of the carbothioamide group is achieved through subsequent thiolation or amidation reactions.

From an environmental standpoint, the handling and disposal of thiomorpholine derivatives require careful consideration due to their potential impact on ecosystems. Researchers are actively exploring greener synthetic routes that minimize waste generation and utilize renewable feedstocks. For example, bio-based precursors derived from agricultural byproducts are being investigated as sustainable alternatives for synthesizing these compounds.

In conclusion, 1,1-dioxo-thiomorpholine-4-carbothioamide (CAS No. 21428-88-6) stands out as a versatile compound with significant potential across multiple disciplines. Its unique chemical properties continue to inspire innovative applications in drug discovery, materials science, and catalysis. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both academic and industrial objectives.